Cas no 2248365-22-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate
• CAS No: 2248365-22-0
• MF: C₁₈H₁₃F₂NO₅
• MW: 361.296332120895
• CID: 6553541
• PubChem ID: 165724899
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2248365-22-0
• EN300-6519663
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate

• Inchi： 1S/C18H13F2NO5/c1-2-25-14-10-6-5-9-13(14)18(19,20)17(24)26-21-15(22)11-7-3-4-8-12(11)16(21)23/h3-10H,2H2,1H3
• InChI Key： STVCBHGKYMYZOS-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C1C=CC=CC=1OCC)F

Computed Properties

• Exact Mass: 361.07617884g/mol
• Monoisotopic Mass: 361.07617884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate (CAS: 2248365-22-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules as potential therapeutic agents. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate (CAS: 2248365-22-0) has emerged as a promising candidate due to its unique structural features and biological activity. This research briefing aims to provide an overview of the latest studies related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate belongs to a class of isoindole derivatives, which have garnered attention for their diverse pharmacological properties. Recent synthetic efforts have optimized the production of this compound, achieving high yields and purity, which are critical for further biological evaluation. The presence of the difluoroacetate moiety is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, making it a viable candidate for in vivo studies.

In terms of mechanism of action, preliminary studies suggest that this compound exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammatory diseases. Molecular docking simulations have revealed that the compound binds to the active site of COX-2 with high affinity, thereby blocking the production of pro-inflammatory prostaglandins. These findings are supported by in vitro assays, where the compound demonstrated significant anti-inflammatory effects at micromolar concentrations.

Further investigations into the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate have revealed favorable absorption and distribution profiles. Animal studies have indicated that the compound achieves therapeutic plasma concentrations within a few hours of administration, with minimal off-target effects. Additionally, its metabolic stability in liver microsomes suggests a reduced likelihood of rapid clearance, which is a common challenge in drug development.

The potential therapeutic applications of this compound extend beyond inflammation. Recent exploratory studies have investigated its efficacy in oncology, where it has shown promise as an anti-proliferative agent against certain cancer cell lines. The compound's ability to induce apoptosis in cancer cells while sparing normal cells underscores its selectivity and safety profile. These findings have prompted further research into its use as an adjunct therapy in combination with existing chemotherapeutic agents.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethoxyphenyl)-2,2-difluoroacetate represents a versatile and potent small molecule with broad therapeutic potential. Its optimized synthesis, robust mechanism of action, and favorable pharmacokinetic properties position it as a strong candidate for future drug development efforts. Ongoing research is expected to elucidate additional applications and refine its therapeutic efficacy, paving the way for clinical trials in the near future.